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Compound of Interest

Compound Name: Fmoc-PEG12-NHS ester

Cat. No.: B3117348

Technical Guide: Fmoc-PEG12-NHS Ester

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and
application of Fmoc-PEG12-NHS ester (CAS No. 2227246-92-4). The information is compiled
from safety data sheets, supplier specifications, and established biochemical protocols to
ensure a thorough resource for laboratory and drug development professionals.

Chemical Identification and Properties

Fmoc-PEG12-NHS ester is a heterobifunctional crosslinker containing a
fluorenylmethyloxycarbonyl (Fmoc) protected amine and an N-hydroxysuccinimide (NHS) ester.
The polyethylene glycol (PEG) spacer consists of 12 ethylene glycol units, which imparts
hydrophilicity to molecules it is conjugated with, often improving their solubility and
pharmacokinetic properties.[1][2] The Fmoc group provides a stable protecting group for the
terminal amine that can be removed under basic conditions, while the NHS ester is highly
reactive toward primary amines, forming stable amide bonds.[1][3]

Table 1: Chemical and Physical Properties of Fmoc-PEG12-NHS Ester
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Property Value Source(s)
CAS Number 2227246-92-4 [1]
Molecular Formula C46H68N2018
Molecular Weight 937.03 g/mol
Colorless to light yellow liquid
Appearance .
or pale yellow oily matter.
Purity =95%
Soluble in dichloromethane
N (DCM), dimethylformamide
Solubility . .
(DMF), and dimethyl sulfoxide
(DMSO0).
Density ~1.25+ 0.1 g/cm3
Melting Point No data available
Boiling Point No data available

Safety and Hazard Information

Fmoc-PEG12-NHS ester is a chemical that must be handled with appropriate safety

precautions in a laboratory setting. The hazard classifications can vary slightly between

suppliers, but the following represents a consolidation of available data.

Table 2: GHS Hazard Classification
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Hazard Class Hazard Statement
Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed.
Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation.

Serious Eye Damage/Eye Irritation (Category
2A)

H319: Causes serious eye irritation.

Specific target organ toxicity, single exposure ] S
H335: May cause respiratory irritation.

(Category 3), Respiratory tract irritation

Signal Word: Warning
Hazard Pictograms:

walt text

Table 3: Precautionary Statements
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Type Statement

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.

Prevention

P264: Wash hands thoroughly after handling.

P270: Do not eat, drink or smoke when using

this product.

P271: Use only outdoors or in a well-ventilated

area.

P280: Wear protective gloves/protective

clothing/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of

Response
soap and water.

P304 + P340: IF INHALED: Remove person to

fresh air and keep comfortable for breathing.

P330: Rinse mouth.

P362 + P364: Take off contaminated clothing
and wash it before reuse.

Handling, Storage, and Stability

Proper handling and storage are crucial to maintain the integrity of Fmoc-PEG12-NHS ester,
particularly the moisture-sensitive NHS ester group.

e Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid
inhalation of any aerosols or vapors. Use appropriate personal protective equipment (PPE),
including chemical-resistant gloves (e.g., nitrile), a lab coat, and safety goggles. Avoid
contact with skin and eyes. Wash hands thoroughly after handling.

o Storage: Store in a tightly sealed container at -20°C for long-term stability. The product
should be kept in a dry environment, and it is recommended to store it with a desiccant to
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prevent hydrolysis of the NHS ester. Before use, allow the vial to equilibrate to room
temperature before opening to prevent moisture condensation.

 Stability: The compound is stable under recommended storage conditions. The NHS ester
moiety is susceptible to hydrolysis, especially in the presence of moisture and at higher pH.
Therefore, stock solutions in anhydrous solvents like DMF or DMSO should be prepared
fresh and used immediately. If storage of a stock solution is necessary, it should be stored at
-20°C or -80°C and used within a short period. Avoid repeated freeze-thaw cycles.

Experimental Protocols

The primary application of Fmoc-PEG12-NHS ester is the conjugation to primary amines on
biomolecules such as proteins, peptides, and amine-modified oligonucleotides. The following
are representative protocols for such applications.

General Protocol for Protein Labeling with Fmoc-PEG12-
NHS Ester

This protocol outlines the steps for conjugating the NHS ester to primary amines (e.g., lysine
residues) on a target protein.

Materials:

Target protein in an amine-free buffer (e.g., PBS, pH 7.2-8.0).

Fmoc-PEG12-NHS ester.

Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Quenching buffer (e.g., 1 M Tris-HCI, pH 8.0).

Purification column (e.g., desalting column or size-exclusion chromatography).
Methodology:

» Protein Preparation: Ensure the protein solution is in an amine-free buffer. If the buffer
contains primary amines (e.g., Tris or glycine), the protein must be buffer-exchanged into a
suitable buffer like PBS. The protein concentration should ideally be between 1-10 mg/mL.
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» Reagent Preparation: Immediately before use, prepare a stock solution of Fmoc-PEG12-
NHS ester (e.g., 10 mg/mL) in anhydrous DMF or DMSO.

e Conjugation Reaction:

o Add a 10- to 20-fold molar excess of the Fmoc-PEG12-NHS ester stock solution to the
protein solution. The final concentration of the organic solvent should be kept below 10%
to minimize protein denaturation.

o Gently mix the reaction and incubate for 30-60 minutes at room temperature or 2 hours on
ice. The optimal reaction time may vary depending on the protein and desired degree of
labeling.

e Quenching: Stop the reaction by adding a quenching buffer to a final concentration of 50-100
mM. Incubate for 15-30 minutes at room temperature.

 Purification: Remove excess, unreacted Fmoc-PEG12-NHS ester and byproducts from the
conjugated protein using a desalting column, dialysis, or size-exclusion chromatography.

o Characterization: The degree of labeling can be determined using various analytical
techniques, such as UV-Vis spectroscopy (if the linker or protein has a suitable
chromophore) or mass spectrometry.

Deprotection of the Fmoc Group

The Fmoc group can be removed to expose the primary amine for further conjugation or
modification.

Materials:

e Fmoc-PEG-conjugated molecule.
e 20% piperidine in DMF.
Methodology:

e Dissolve the Fmoc-PEG-conjugated molecule in the 20% piperidine in DMF solution.
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e Incubate at room temperature for 20-30 minutes.

e The deprotected product can be purified from the piperidine and dibenzofulvene byproduct
by precipitation with ether or by chromatography.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the reaction mechanism of the NHS ester and a typical
workflow for its use.

Reaction of Fmoc-PEG12-NHS Ester with a Primary Amine

Reactants

Fmoc-PEG12-NHS Ester R-NH2 (Primary Amine)

Reaction at pH 7.2-8.5

Products

y y

N-hydroxysuccinimide | Fmoc-PEG12-NH-R (Stable Amide Bond)

Click to download full resolution via product page

Caption: NHS ester reaction with a primary amine.
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Experimental Workflow for Protein Conjugation
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(if necessary) Ester Stock Solution

N

Incubate Protein and
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Quench Reaction
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:

Analyze Product
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Caption: Protein conjugation workflow.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b3117348?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3117348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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